Cas no 47619-10-3 (N,N'-4,4'-Diphenylmethane-bis-citraconimide)

• Product Name: N,N'-4,4'-Diphenylmethane-bis-citraconimide
• CAS No: 47619-10-3
• MF: C₂₃H₁₈N₂O₄
• MW: 386.400025844574
• CID: 2828536
• PubChem ID: 15210025
• Update Time: 2025-10-29

N,N'-4,4'-Diphenylmethane-bis-citraconimide Chemical and Physical Properties

Names and Identifiers

• N,N'-4,4'-Diphenylmethane-bis-citraconimide
• 47619-10-3
• SCHEMBL3828130
• DTXSID50570066
• 1,1'-[Methylenedi(4,1-phenylene)]bis(3-methyl-1H-pyrrole-2,5-dione)

• Inchi： 1S/C23H18N2O4/c1-14-11-20(26)24(22(14)28)18-7-3-16(4-8-18)13-17-5-9-19(10-6-17)25-21(27)12-15(2)23(25)29/h3-12H,13H2,1-2H3
• InChI Key： JOIKTXAWXLKFFD-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(N1C1C=CC(=CC=1)CC1C=CC(=CC=1)N1C(C=C(C)C1=O)=O)=O

Computed Properties

• Exact Mass: 386.12665706Da
• Monoisotopic Mass: 386.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų

Additional information on N,N'-4,4'-Diphenylmethane-bis-citraconimide

N,N'-4,4'-Diphenylmethane-bis-citraconimide (CAS No. 47619-10-3): An Overview and Recent Advances

N,N'-4,4'-Diphenylmethane-bis-citraconimide (CAS No. 47619-10-3) is a unique compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, often referred to as Diphenylmethane-bis-citraconimide, is characterized by its distinct molecular structure and versatile properties, making it a valuable component in various applications.

The chemical structure of N,N'-4,4'-Diphenylmethane-bis-citraconimide consists of two citraconimide groups linked by a diphenylmethane bridge. This configuration imparts the compound with a high degree of stability and reactivity, which are crucial for its use in advanced materials and pharmaceutical formulations. The compound's molecular formula is C₂₀H₂₂N₂O₄, and it has a molecular weight of approximately 350.4 g/mol.

In recent years, significant research has been conducted to explore the potential applications of N,N'-4,4'-Diphenylmethane-bis-citraconimide. One of the most promising areas is in the development of advanced polymeric materials. The compound's ability to form stable cross-links and its excellent thermal stability make it an ideal candidate for use in high-performance polymers and composites. These materials are used in a variety of industries, including aerospace, automotive, and electronics, where durability and reliability are paramount.

Another area where N,N'-4,4'-Diphenylmethane-bis-citraconimide has shown promise is in pharmaceutical research. Studies have demonstrated that the compound exhibits potential therapeutic properties, particularly in the treatment of certain neurological disorders. The unique structure of the molecule allows it to interact with specific receptors in the brain, potentially modulating neurotransmitter activity and providing neuroprotective effects. While more research is needed to fully understand its mechanisms and efficacy, initial findings are encouraging.

In addition to its potential therapeutic applications, N,N'-4,4'-Diphenylmethane-bis-citraconimide has also been investigated for its use in drug delivery systems. The compound's ability to form stable complexes with various drugs makes it an attractive candidate for developing targeted delivery mechanisms. This can enhance the bioavailability and efficacy of drugs while reducing side effects, which is a critical consideration in modern pharmaceutical development.

The synthesis of N,N'-4,4'-Diphenylmethane-bis-citraconimide typically involves a multi-step process that includes the reaction of diphenylmethane with citraconic anhydride under controlled conditions. The reaction conditions, such as temperature and pressure, are carefully optimized to ensure high yields and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes, making the production of this compound more accessible and sustainable.

The physical properties of N,N'-4,4'-Diphenylmethane-bis-citraconimide are also noteworthy. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but it is insoluble in water. These properties make it suitable for various processing techniques and applications.

In conclusion, N,N'-4,4'-Diphenylmethane-bis-citraconimide (CAS No. 47619-10-3) is a multifaceted compound with a wide range of potential applications in advanced materials and pharmaceutical research. Its unique molecular structure and versatile properties make it an exciting subject for ongoing scientific investigation. As research continues to uncover new possibilities for this compound, it is likely that we will see even more innovative uses in the future.